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Abstract
This technical guide provides a comprehensive overview of 2-Amino-5-ethylphenol
hydrochloride (CAS No: 149861-22-3), a key intermediate in the synthesis of

pharmaceuticals, dyes, and fine chemicals. While specific details of its initial discovery and

historical development are not extensively documented in publicly available literature, this

document outlines its modern applications, physicochemical properties, and detailed synthetic

methodologies. The guide includes structured data tables for easy reference, a plausible,

patent-derived experimental protocol for its synthesis, and visualizations of the synthetic

pathway and a general analytical workflow.

Introduction and History
2-Amino-5-ethylphenol hydrochloride, with the chemical formula C₈H₁₂ClNO, is an aromatic

organic compound belonging to the family of aminophenols.[1][2] While the specific historical

context of its first synthesis is not well-documented, the development of aminophenols is

intrinsically linked to the expansion of the synthetic dye industry in the late 19th century and

later, the pharmaceutical industry. Compounds of this class are versatile precursors due to the
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presence of two reactive functional groups: an amino group (-NH₂) and a hydroxyl group (-OH)

on a benzene ring.

In contemporary chemical science, 2-Amino-5-ethylphenol hydrochloride is primarily

recognized for its role as a crucial building block. It serves as an intermediate in the production

of agrochemicals and specialty chemicals.[3] Notably, it is used as an oxidative hair coloring

agent precursor, where it can be oxidized to form larger dye molecules within the hair shaft.[4]

[5] Its hydrochloride salt form enhances its stability and solubility in aqueous formulations.[6]

Physicochemical and Characterization Data
The properties of 2-Amino-5-ethylphenol hydrochloride have been characterized by various

sources. Key quantitative data are summarized in the tables below for clarity and ease of

comparison. Publicly available, detailed spectroscopic data such as ¹H-NMR, ¹³C-NMR, or

Mass Spectrometry are limited; however, typical quality standards are reported by commercial

suppliers.

Table 1: Chemical Identifiers and Molecular Properties

Property Value Source(s)

CAS Number 149861-22-3 [1][7][8]

Molecular Formula C₈H₁₂ClNO [1][8]

Molecular Weight 173.64 g/mol [1][7]

IUPAC Name
2-amino-5-

ethylphenol;hydrochloride
[1]

Parent Compound CAS
182499-90-7 (2-Amino-5-

ethylphenol)
[2]

| Parent MW | 137.18 g/mol |[2] |

Table 2: Physical and Quality Control Properties
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Property Value Source(s)

Appearance
White to off-white
crystalline powder

[3]

Melting Point >163 °C (decomposes) [7]

Approx. 180-185 °C

(decomposes)
[3]

Solubility Soluble in water and ethanol [3]

Purity (Typical) ≥98% (by HPLC) [3]

| Moisture Content | ≤0.5% |[3] |

Synthesis and Experimental Protocols
The synthesis of 2-Amino-5-ethylphenol hydrochloride is achieved in two primary stages:

the preparation of the parent compound, 2-Amino-5-ethylphenol, followed by its conversion to

the hydrochloride salt. A robust industrial method for preparing 2-amino-5-alkyl-phenols is

described in U.S. Patent 5,847,217, which involves the alkaline hydrolysis of a corresponding

sulfonic acid.[9]

Synthesis of 2-Amino-5-ethylphenol
This protocol is based on the general method for 2-amino-5-alkyl-phenols.[9]

Step 1: Sulfonation of 4-Ethylaniline

In a suitable reactor equipped with a stirrer and temperature control, add an inert organic

solvent.

Add 4-ethylaniline to the solvent.

Slowly add sulfuric acid while maintaining the temperature to facilitate the sulfonation

reaction, yielding 2-amino-5-ethyl-benzenesulfonic acid.
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Neutralize the resulting sulfonic acid with an appropriate base (e.g., sodium hydroxide) to

form the sodium salt.

Step 2: Alkaline Hydrolysis

The sodium salt of 2-amino-5-ethyl-benzenesulfonic acid is mixed with a significant molar

excess of aqueous alkali metal hydroxide (e.g., potassium hydroxide).

The mixture is heated in an autoclave under pressure (e.g., 2 to 120 bar) at a high

temperature (e.g., 250 to 400°C) for several hours to effect the hydrolysis of the sulfonate

group to a hydroxyl group.

After cooling, the reaction mixture is diluted with water.

Step 3: Isolation of 2-Amino-5-ethylphenol

The alkaline solution containing the potassium or sodium salt of 2-amino-5-ethylphenol is

carefully acidified with a mineral acid, such as hydrochloric acid (HCl), to a pH between 4

and 6.[9]

The acidification causes the free base, 2-Amino-5-ethylphenol, to precipitate out of the

solution.

The precipitate is isolated by filtration, washed with water to remove residual salts, and dried.

Preparation of 2-Amino-5-ethylphenol Hydrochloride
Dissolve the synthesized 2-Amino-5-ethylphenol in a suitable solvent, such as ethanol or

isopropanol.

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of concentrated hydrochloric acid or bubble anhydrous

hydrogen chloride gas through the solution with stirring.

The hydrochloride salt will precipitate from the solution.
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Collect the solid product by filtration, wash with a small amount of cold solvent, and dry

under vacuum to yield 2-Amino-5-ethylphenol hydrochloride.[6]

Visualizations: Pathways and Workflows
The following diagrams, generated using DOT language, illustrate the synthetic pathway and a

general characterization workflow.

Starting Material Step 1: Sulfonation Step 2: Alkaline Hydrolysis Step 3: Acidification Final Product Formation

4-Ethylaniline 2-Amino-5-ethyl-
benzenesulfonic Acid

H₂SO₄ Potassium Salt of
2-Amino-5-ethylphenol

KOH, Heat, Pressure 2-Amino-5-ethylphenol
(Free Base)

HCl (to pH 4-6) 2-Amino-5-ethylphenol
Hydrochloride

Conc. HCl
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Caption: Synthetic pathway for 2-Amino-5-ethylphenol hydrochloride.
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Caption: General workflow for chemical synthesis and characterization.

Conclusion
2-Amino-5-ethylphenol hydrochloride is a valuable chemical intermediate with established

roles in the fine chemical and cosmetic industries. While its early history is not prominent in

scientific literature, modern synthetic routes, such as those proceeding from 4-ethylaniline, are

well-established. This guide provides researchers and developers with the core technical

information regarding its properties, synthesis, and a framework for its analytical

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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